Cas no 132980-32-6 (2-(1H-1,2,3-Benzotriazol-1-ylmethyl)phenol)

• Product Name: 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)phenol
• CAS No: 132980-32-6
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 4588586
• Update Time: 2025-05-26

2-(1H-1,2,3-Benzotriazol-1-ylmethyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1H-benzotriazol-1-ylmethyl)-
• 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)phenol

• Inchi： 1S/C13H11N3O/c17-13-8-4-1-5-10(13)9-16-12-7-3-2-6-11(12)14-15-16/h1-8,17H,9H2
• InChI Key： CFXOATFGYAMSIQ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1CN1C2=CC=CC=C2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)phenol

2-(1H-1,2,3-Benzotriazol-1-ylmethyl)phenol: A Comprehensive Overview

2-(1H-1,2,3-Benzotriazol-1-ylmethyl)phenol (CAS No. 132980-32-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which combines a benzotriazole moiety with a phenolic group. The presence of these functional groups imparts a range of interesting properties and potential applications, making it a valuable compound for both academic research and industrial use.

The benzotriazole moiety in 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)phenol is known for its excellent chelating ability and stability. This characteristic makes the compound useful in various coordination chemistry applications, such as the formation of stable metal complexes. These complexes can be utilized in catalysis, where they serve as efficient catalysts for a variety of organic reactions. Recent studies have shown that benzotriazole derivatives can enhance the selectivity and yield of catalytic processes, making them highly sought after in the development of new catalytic systems.

The phenolic group in 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)phenol contributes to its antioxidant properties. Phenolic compounds are well-known for their ability to scavenge free radicals and prevent oxidative damage. This property has led to extensive research on the potential use of 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)phenol in pharmaceuticals and cosmetics. Studies have demonstrated that compounds with similar structures exhibit potent antioxidant activity, which can be beneficial in the prevention and treatment of various oxidative stress-related conditions.

In the realm of medicinal chemistry, 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)phenol has shown promise as a lead compound for drug development. Its unique structure allows for the modulation of biological targets such as enzymes and receptors. For instance, recent research has focused on the potential of benzotriazole derivatives to inhibit specific enzymes involved in disease pathways. These inhibitors can be used to develop novel therapeutic agents for conditions such as cancer and neurodegenerative diseases.

The synthetic accessibility of 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)phenol is another factor that contributes to its appeal. The compound can be synthesized through a series of well-established organic reactions, making it readily available for further modification and optimization. This synthetic flexibility allows researchers to tailor the compound's properties for specific applications by introducing various functional groups or altering the existing ones.

In materials science, 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)phenol has found applications in the development of advanced materials with enhanced properties. For example, the compound can be incorporated into polymers to improve their thermal stability and mechanical strength. Additionally, its ability to form stable complexes with metals makes it useful in the fabrication of metalorganic frameworks (MOFs), which have applications in gas storage and separation.

The environmental impact of chemical compounds is an important consideration in modern research. Studies have shown that 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)phenol exhibits low toxicity and environmental persistence when used under controlled conditions. This makes it a safer alternative to some traditional compounds used in similar applications.

In conclusion, 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)phenol (CAS No. 132980-32-6) is a multifaceted compound with a wide range of potential applications in various scientific fields. Its unique combination of functional groups provides a foundation for further research and development, making it an exciting area of study for chemists and materials scientists alike.